Cas no 4525-44-4 (Ethylmethyldichlorosilane)

• Product Name: Ethylmethyldichlorosilane
• CAS No: 4525-44-4
• MF: C₃H₈Cl₂Si
• MW: 143.087120056152
• MDL: MFCD00013607
• CID: 85079
• PubChem ID: 329756599
• Update Time: 2025-05-20

Ethylmethyldichlorosilane Chemical and Physical Properties

Names and Identifiers

• Ethylmethyldichlorosilane
• Dichloroethylmethylsilane
• Ethyldichloromethylsilane~Ethylmethyldichlorosilane
• dichloro-ethyl-methylsilane
• dichloroethylmethyl-silane
• dichloro-ethyl-methyl-silane
• methylethyldichlorosilane
• Dichloro(ethyl)methylsilane
• Silane, dichloroethylmethyl-
• Dichloro(ethyl)(methyl)silane
• 47ROB570JW
• Ethyldichloromethylsilane
• Ethylmethyldichlorosilane, 97%
• PNECSTWRDNQOLT-UHFFFAOYSA-N
• Dichloro(ethyl)?methylsilane, 97%
• FCH1117270
• 4525-44-4
• NS00045619
• EINECS 224-860-3
• FT-0624711
• Dichloro(ethyl)methylsilane, >=97.0% (GC)
• DTXSID50871085
• 1-HEXACOSYLACETATE
• DTXCID50818758
• SCHEMBL301942
• ?ETHYLMETHYLDICHLOROSILANE
• UNII-47ROB570JW
• MFCD00013607
• AKOS025286055
• G77383
• DB-051288
• DICHLORO-ETHYL-METHYL SILANE

• MDL： MFCD00013607
• Inchi： 1S/C3H8Cl2Si/c1-3-6(2,4)5/h3H2,1-2H3
• InChI Key： PNECSTWRDNQOLT-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(CC)Cl
• BRN： 1361374

Computed Properties

• Exact Mass: 141.97700
• Monoisotopic Mass: 141.977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.063 g/mL at 25 °C(lit.)
• Melting Point: 8°C
• Boiling Point: 100 °C(lit.)
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: n20/D 1.419(lit.)
• PSA: 0.00000
• LogP: 2.55590
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

Ethylmethyldichlorosilane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H314
• Warning Statement： P210-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2985 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-34
• Safety Instruction： S16-S26-S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：3
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34
• HazardClass：3
• PackingGroup：II
• TSCA：Yes

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Ethylmethyldichlorosilane

Ethylmethyldichlorosilane (CAS No. 4525-44-4): A Versatile Compound in Modern Chemical Synthesis

Ethylmethyldichlorosilane, chemically designated as ethylmethyldichlorosilane (CAS No. 4525-44-4), is a significant compound in the realm of organosilicon chemistry. This organosilicon compound features a unique molecular structure that makes it highly valuable in various industrial and research applications. Its molecular formula, C₃H₈Cl₂Si, underscores its composition, which includes ethyl, methyl, and chlorine substituents attached to a silicon backbone. This configuration imparts distinct reactivity and utility, making it a cornerstone in the synthesis of more complex molecules.

The utility of Ethylmethyldichlorosilane spans across multiple sectors, particularly in the pharmaceutical and materials science industries. Its ability to participate in various chemical reactions, such as hydrosilylation and cross-coupling reactions, makes it an indispensable intermediate in organic synthesis. Recent advancements in synthetic methodologies have further highlighted its importance, especially in the development of novel drug candidates and advanced materials.

In the pharmaceutical sector, ethylmethyldichlorosilane has been increasingly utilized as a precursor in the synthesis of silicon-containing pharmaceuticals. These compounds often exhibit enhanced bioavailability and improved pharmacokinetic properties compared to their non-silicon counterparts. For instance, studies have demonstrated its role in the preparation of siloxane-based drugs that show promise in treating neurological disorders. The incorporation of silicon into drug molecules can alter their metabolic pathways, potentially leading to more effective therapeutic outcomes.

Moreover, the compound's reactivity with other organometallic reagents has opened new avenues in materials science. Researchers have leveraged its properties to develop novel polymers and coatings with exceptional thermal stability and mechanical strength. These materials are particularly valuable in high-performance applications where durability and resistance to environmental factors are critical. The ability of Ethylmethyldichlorosilane to form stable silicon-silicon or silicon-carbon bonds has been instrumental in creating these advanced materials.

The synthesis of Ethylmethyldichlorosilane itself is a well-studied process, often involving the reaction of silanes with chloroethanes or methanol under controlled conditions. Recent improvements in catalytic systems have enhanced the efficiency and selectivity of these reactions, reducing byproduct formation and improving yield. Such advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

In academic research, Ethylmethyldichlorosilane has been a subject of extensive investigation due to its role as a building block for more complex organosilicon derivatives. Researchers have explored its reactivity in various contexts, including its use as a ligand in transition metal-catalyzed reactions. These studies have not only expanded the understanding of silicon chemistry but also provided new tools for synthetic chemists to develop innovative molecular architectures.

The compound's versatility extends to its application in agrochemicals, where silicon-containing compounds are known to enhance plant growth and resistance to pathogens. By incorporating Ethylmethyldichlorosilane into formulations, researchers aim to develop more effective agrochemicals that promote sustainable agriculture practices. This aligns with global efforts to enhance food security while minimizing environmental impact.

The future prospects of Ethylmethyldichlorosilane are promising, with ongoing research focusing on expanding its applications into renewable energy technologies. Silicon-based materials are integral to solar cells and batteries, and the unique properties of this compound could contribute to more efficient energy storage solutions. As the demand for sustainable energy sources grows, compounds like Ethylmethyldichlorosilane are poised to play a pivotal role.

In conclusion, Ethylmethyldichlorosilane (CAS No. 4525-44-4) is a multifaceted compound with broad applications across multiple industries. Its significance in pharmaceutical synthesis, materials science, agrochemicals, and renewable energy underscores its importance as a chemical intermediate. As research continues to uncover new uses for this versatile compound, its impact on modern chemistry is expected to grow even further.